Cas no 628732-49-0 ((1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID)
628732-49-0 structure
Product Name:(1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID
CAS No:628732-49-0
MF:C10H9FO2
MW:180.175666570663
CID:2676473
PubChem ID:55264809
Update Time:2025-04-21
(1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- (1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID
- SCHEMBL1340548
- (1S)-5-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid
- 628732-49-0
- AKOS006307489
- DTXSID101215897
-
- Inchi： 1S/C10H9FO2/c11-7-2-4-8-6(5-7)1-3-9(8)10(12)13/h2,4-5,9H,1,3H2,(H,12,13)/t9-/m0/s1
- InChI Key： AXUVBHSQWRRJSD-VIFPVBQESA-N
- SMILES： FC1C=CC2=C(C=1)CC[C@@H]2C(=O)O
Computed Properties
- Exact Mass: 180.05865769g/mol
- Monoisotopic Mass: 180.05865769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 37.3Ų
(1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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